Cas no 832674-06-3 (2-(5-Bromo-4-formyl-2-methoxy-phenoxy)-N-p-tolyl-acetamide)

• Product Name: 2-(5-Bromo-4-formyl-2-methoxy-phenoxy)-N-p-tolyl-acetamide
• CAS No: 832674-06-3
• MF: C₁₇H₁₆BrNO₄
• MW: 378.217244148254
• MDL: MFCD02256935
• CID: 3057439
• PubChem ID: 19577732
• Update Time: 2025-08-05

2-(5-Bromo-4-formyl-2-methoxy-phenoxy)-N-p-tolyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-4-formyl-2-methoxy-phenoxy)-N-p-tolyl-acetamide
• BBL039524
• 832674-06-3
• 2-(5-bromo-4-formyl-2-methoxyphenoxy)-N-(4-methylphenyl)acetamide
• 2-(5-BROMO-4-FORMYL-2-METHOXYPHENOXY)-N~1~-(4-METHYLPHENYL)ACETAMIDE
• DTXSID401168689
• CS-0281374
• AKOS000303690
• 2-(5-Bromo-4-formyl-2-methoxyphenoxy)-N-(p-tolyl)acetamide
• EN300-228044
• STK348864

• MDL： MFCD02256935
• Inchi： 1S/C17H16BrNO4/c1-11-3-5-13(6-4-11)19-17(21)10-23-16-8-14(18)12(9-20)7-15(16)22-2/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key： HAKBGTXBMMHNFU-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(=C(C=1)OCC(NC1C=CC(C)=CC=1)=O)OC

Computed Properties

• Exact Mass: 377.026
• Monoisotopic Mass: 377.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(5-Bromo-4-formyl-2-methoxy-phenoxy)-N-p-tolyl-acetamide

Comprehensive Overview of 2-(5-Bromo-4-formyl-2-methoxy-phenoxy)-N-p-tolyl-acetamide (CAS No. 832674-06-3)

2-(5-Bromo-4-formyl-2-methoxy-phenoxy)-N-p-tolyl-acetamide, with the CAS number 832674-06-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of phenoxy acetamide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of functional groups such as bromo, formyl, and methoxy makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for designing novel therapeutics targeting inflammation and metabolic disorders.

In recent years, the demand for high-purity intermediates like 2-(5-Bromo-4-formyl-2-methoxy-phenoxy)-N-p-tolyl-acetamide has surged due to advancements in precision medicine and green chemistry. The compound’s unique structure allows for modifications that can enhance bioavailability and target specificity, addressing common challenges in drug development. For instance, its formyl group enables facile conjugation with other bioactive molecules, a feature highly sought after in proteolysis-targeting chimera (PROTAC) technology. This aligns with the growing trend of degradation-based therapeutics, a hot topic in oncology and neurodegenerative disease research.

From an industrial perspective, CAS 832674-06-3 is also explored for its role in agrochemical formulations. The bromo-substituted aromatic ring contributes to its potential as a precursor for crop protection agents, especially in the context of sustainable agriculture. With increasing global focus on food security and reduced pesticide residues, this compound’s derivatization could lead to eco-friendly alternatives. Analytical techniques such as HPLC and NMR are routinely employed to ensure its purity, a critical factor for regulatory compliance in both pharmaceutical and agricultural sectors.

The synthesis of 2-(5-Bromo-4-formyl-2-methoxy-phenoxy)-N-p-tolyl-acetamide typically involves multi-step reactions, including etherification and amide coupling, under controlled conditions to preserve its reactive sites. Its solid-state stability and solubility profile have been characterized extensively, making it a reliable candidate for scale-up production. Furthermore, computational studies using molecular docking have predicted its interactions with biological targets, sparking interest in its structure-activity relationships (SAR). These insights are invaluable for optimizing lead compounds in medicinal chemistry pipelines.

As the scientific community continues to explore small-molecule modulators, 832674-06-3 stands out for its adaptability in high-throughput screening assays. Its relevance extends to bioconjugation strategies, where it serves as a linker for antibody-drug conjugates (ADCs)—a rapidly expanding field in targeted cancer therapy. Environmental considerations also play a role; recent studies evaluate its biodegradability to align with green synthesis principles. This dual focus on efficacy and sustainability ensures its prominence in future research endeavors.